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Compound of Interest

Compound Name: N-Isobutyrylglycine-d2

Cat. No.: B15598223

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of specialized chemical compounds like N-Isobutyrylglycine-d2 are paramount for
ensuring laboratory safety and regulatory compliance. This guide provides essential, immediate
safety and logistical information, including operational and disposal plans for N-
Isobutyrylglycine-d2.

Core Safety and Handling Protocols

While some safety data sheets (SDS) for N-Isobutyrylglycine-d2 classify it as a non-
hazardous substance, others for the non-deuterated form and similar compounds indicate
potential hazards.[1][2][3] Therefore, it is prudent to handle this compound with a degree of
caution. Standard laboratory safety protocols should be strictly followed. This includes the use
of personal protective equipment (PPE) such as safety goggles with side-shields, protective
gloves, and impervious clothing.[1][2] Work should be conducted in a well-ventilated area or
under a fume hood to avoid inhalation of dust or aerosols.[1][2]

In case of accidental exposure, the following first aid measures should be taken:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present. Seek medical attention.[1][4]

o Skin Contact: Wash off immediately with soap and plenty of water while removing
contaminated clothing. Seek medical attention if irritation persists.[1][4]
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 Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration
and seek medical attention.[1][4]

 Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate
medical attention.[1]

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of N-
Isobutyrylglycine-d2 and its non-deuterated analog.

N-
Property Isobutyrylglycine- N-Isobutyrylglycine Reference
d2
Molecular Formula C6H9D2NO3 C6H11NO3 [1][2]
Molecular Weight 147.17 g/mol 145.16 g/mol [5]
CAS Number 1219795-05-7 15926-18-8 [1][2]
White to off-white )
Appearance ) Solid [2][5]
solid
Melting Point Not specified 104-106 °C [2]
Boiling Point Not specified 368 °C at 760 mmHg [2]
Purity >98% >95% [3][5]

Powder: -20°C for 3
Inert atmosphere, 2-
Storage years; In solvent: goC [51[6]
-80°C for 6 months

Spill Management and Waste Disposal Procedures

Proper disposal of N-Isobutyrylglycine-d2 and its contaminated materials is crucial to prevent
environmental contamination and ensure workplace safety. The following step-by-step
procedures should be followed.
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Spill Containment and Cleanup:

Evacuate and Ventilate: In the event of a spill, evacuate unnecessary personnel from the
area and ensure adequate ventilation.[1][2]

Wear Appropriate PPE: Before cleaning up, don the appropriate personal protective
equipment, including a respirator if necessary.[1][2]

Contain the Spill: Prevent further leakage or spillage if it is safe to do so. Keep the product
away from drains and water courses.[1][2]

Absorb and Collect: For liquid solutions, absorb with a finely-powdered liquid-binding
material such as diatomite or universal binders. For solid spills, carefully sweep or scoop the
material to avoid dust formation.[1][2][3]

Decontaminate: Decontaminate the spill area and any affected equipment by scrubbing with
alcohol.[1][2]

Package Waste: Place all contaminated materials, including absorbents and cleaning
supplies, into a suitable, labeled container for disposal.[1][2]

Disposal of Unused Product and Contaminated Waste:

Disposal of N-Isobutyrylglycine-d2 must be in accordance with all applicable federal, state,
and local environmental regulations. It is recommended to contact a licensed professional
waste disposal service to ensure compliance.

o Segregate Waste: Keep N-Isobutyrylglycine-d2 waste separate from other chemical waste
streams unless otherwise directed by your institution's environmental health and safety
(EHS) office.

o Label Containers: Clearly label all waste containers with the chemical name ("N-
Isobutyrylglycine-d2") and any associated hazards.

o Consult EHS: Your institution's EHS office is the primary resource for specific disposal
protocols. They can provide guidance on the appropriate disposal methods, which may
include incineration or other specialized treatments.
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» Documentation: Maintain accurate records of the amount of N-Isobutyrylglycine-d2
disposed of and the disposal method used.

Disposal Workflow

The following diagram illustrates the logical flow of the disposal process for N-
Isobutyrylglycine-d2.
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Caption: Disposal workflow for N-Isobutyrylglycine-d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

